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Compound of Interest

Compound Name: Haenamindole

Cat. No.: B15600822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of Haenamindole, a unique diketopiperazine alkaloid. The information is compiled

from publicly available scientific literature and databases, focusing on its identification,

structural characterization, and biological activities.

Database and Chemical Identifier Information
Haenamindole is a complex heterocyclic natural product. While a specific CAS Registry

Number has not been identified in the public domain, it is registered in the PubChem database

with the following identifier:

Database Identifier

PubChem Compound ID (CID) 139588722[1]

Chemical and Physical Properties
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Property Value Source

Molecular Formula C30H36N4O4 PubChem[1]

Molecular Weight 516.6 g/mol PubChem[1]

Chemical Class Diketopiperazine Alkaloid Kim et al., 2015

Isolation and Structural Elucidation
Haenamindole was first isolated from the marine-derived fungus Penicillium sp. KCB12F005,

collected from marine sediment off the coast of Haenam, Korea. It has also been isolated from

a fungicolous isolate of Penicillium lanosum (MYC-1813=NRRL 66231) and cultures of P.

corylophilum (MYC-418=NRRL 28126).[2][3]

The elucidation of its complex structure was achieved through a combination of spectroscopic

and crystallographic techniques.

Experimental Protocols
Note: The following are generalized experimental workflows based on the cited literature. For

precise, detailed protocols, direct consultation of the full-text publications is recommended.

Experimental Workflow for Isolation and Purification
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Fungal Culture and Extraction

Chromatographic Separation

Solid Culture of Penicillium sp. on a suitable medium (e.g., rice)

Extraction with organic solvents (e.g., EtOAc)

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Isolation of Pure Haenamindole

Click to download full resolution via product page

Isolation and Purification Workflow for Haenamindole.

Structure Elucidation Workflow
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Isolated Haenamindole

Mass Spectrometry (MS)
- High-Resolution MS for molecular formula determination

Nuclear Magnetic Resonance (NMR) Spectroscopy
- 1D NMR (¹H, ¹³C)

- 2D NMR (COSY, HSQC, HMBC, NOESY)

X-ray Crystallography
- Single crystal X-ray diffraction for 3D structure and stereochemistry

Chemical Derivatization/Degradation
- Marfey's method for absolute configuration of amino acid residues

Elucidation of Planar Structure and Relative Stereochemistry Determination of Absolute Configuration

Complete Structure of Haenamindole

Click to download full resolution via product page

Workflow for the Structural Elucidation of Haenamindole.

Biological Activity
Haenamindole has been evaluated for several biological activities. The most notable is its anti-

insectan activity.

Anti-insectan Activity
Haenamindole demonstrated anti-insectan activity against the fall armyworm, Spodoptera

frugiperda.[2][4]

Experimental Protocol: Anti-insectan Bioassay (Spodoptera frugiperda)

A detailed protocol for the anti-insectan assay was described by Hwang et al. (2016). The

general steps would involve:

Preparation of Test Samples: Haenamindole is dissolved in a suitable solvent and applied to

an artificial diet.
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Insect Rearing: Larvae of Spodoptera frugiperda are reared under controlled conditions.

Bioassay: A set number of larvae are placed on the treated diet. A control group is placed on

a diet treated with the solvent only.

Data Collection: Mortality and anti-feedant effects are observed and recorded over a specific

period.

Data Analysis: The data is analyzed to determine the potency of Haenamindole as an

insecticide, often calculating an LC50 (lethal concentration for 50% of the population) or an

EC50 (effective concentration for a 50% response).

Other Screened Activities
Haenamindole has been reported to have no significant cytotoxic activity against several

human cancer cell lines and no notable antimicrobial activity.[5] It exhibited weak inhibitory

activity against the hepatitis C virus.[4]

Mechanism of Action and Signaling Pathways
The precise mechanism of action for Haenamindole's anti-insectan activity has not been fully

elucidated in the reviewed literature. However, as a diketopiperazine, it belongs to a class of

compounds known to be involved in cell-to-cell signaling, particularly quorum sensing in

bacteria.[6][7][8][9]

Hypothesized Mechanism of Action: Quorum Sensing Modulation

Diketopiperazines can act as signaling molecules in quorum sensing, a process that allows

bacteria to coordinate their behavior based on population density.[10][11] This is achieved

through the production and detection of autoinducers. It is plausible that Haenamindole could

interfere with essential microbial symbionts in the insect gut, which are crucial for the insect's

digestion, development, or immune response. Disruption of the gut microbiome through

quorum sensing inhibition could be a potential indirect mechanism for its insecticidal effect.
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Generalized Quorum Sensing Pathway and Potential Inhibition by Diketopiperazines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15600822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Further research is required to determine the specific molecular targets and signaling pathways

affected by Haenamindole in Spodoptera frugiperda.

Conclusion
Haenamindole is a structurally unique diketopiperazine alkaloid with demonstrated anti-

insectan properties. Its complex structure has been fully characterized, and its biological

activity profile suggests potential for development as a bio-insecticide. Future research should

focus on elucidating its specific mechanism of action to better understand its potential

applications and for the rational design of more potent analogs. The role of diketopiperazines in

modulating quorum sensing presents an intriguing avenue for investigating the anti-insectan

effects of Haenamindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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